Cas no 2228829-69-2 (1-(but-3-yn-1-yl)-2,3-dihydro-1H-indene)

• Product Name: 1-(but-3-yn-1-yl)-2,3-dihydro-1H-indene
• CAS No: 2228829-69-2
• MF: C₁₃H₁₄
• MW: 170.250263690948
• CID: 6420098
• PubChem ID: 58426170
• Update Time: 2025-05-24

1-(but-3-yn-1-yl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-2,3-dihydro-1H-indene
• 2228829-69-2
• EN300-1746116

• Inchi： 1S/C13H14/c1-2-3-6-11-9-10-12-7-4-5-8-13(11)12/h1,4-5,7-8,11H,3,6,9-10H2
• InChI Key： WPGWKRQJCVJXMJ-UHFFFAOYSA-N
• SMILES： C1(CCC#C)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 170.109550447g/mol
• Monoisotopic Mass: 170.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(but-3-yn-1-yl)-2,3-dihydro-1H-indene

Comprehensive Overview of 1-(but-3-yn-1-yl)-2,3-dihydro-1H-indene (CAS No. 2228829-69-2)

The compound 1-(but-3-yn-1-yl)-2,3-dihydro-1H-indene, identified by its CAS No. 2228829-69-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining an indene core with a but-3-yn-1-yl substituent, makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for targeted therapies and small-molecule inhibitors.

In recent years, the demand for high-purity intermediates like 1-(but-3-yn-1-yl)-2,3-dihydro-1H-indene has surged due to advancements in precision medicine and bioconjugation techniques. This compound's alkyne functional group allows for efficient click chemistry reactions, a hot topic in modern synthetic chemistry. Such reactions are pivotal for developing biocompatible materials and drug-delivery systems, aligning with the growing trend of personalized healthcare solutions.

The synthesis of 1-(but-3-yn-1-yl)-2,3-dihydro-1H-indene involves meticulous control of reaction conditions to ensure optimal yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its structural integrity. These methods are critical for meeting the stringent quality standards required in GMP-compliant production, a key concern for manufacturers catering to the pharmaceutical and biotech industries.

From an environmental perspective, the compound's stability and low toxicity profile make it a preferable choice for green chemistry initiatives. Its applications extend beyond pharmaceuticals to include advanced polymer synthesis and functional material design, areas that are increasingly relevant in sustainable technology development. Researchers are also exploring its role in catalysis, where its modular structure could lead to more efficient chemical transformations.

Market trends indicate a rising interest in custom synthesis services for compounds like 1-(but-3-yn-1-yl)-2,3-dihydro-1H-indene, driven by the need for tailored molecular solutions. Frequently searched terms such as "buy CAS 2228829-69-2" and "indene derivatives suppliers" reflect its commercial relevance. As AI-driven drug discovery accelerates, the demand for such niche intermediates is expected to grow, further solidifying their position in the global chemical marketplace.

In summary, 1-(but-3-yn-1-yl)-2,3-dihydro-1H-indene (CAS No. 2228829-69-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its alignment with cutting-edge research trends, ensure its continued prominence in both academic and industrial settings. For those seeking reliable data or procurement options, understanding its synthetic pathways and commercial availability remains essential.